Cas no 762272-35-5 (3-Cyclopropyl-1,2,4-thiadiazol-5-amine)

• Product Name: 3-Cyclopropyl-1,2,4-thiadiazol-5-amine
• CAS No: 762272-35-5
• MF: C₅H₇N₃S
• MW: 141.194178819656
• MDL: MFCD09865010
• CID: 1076239
• PubChem ID: 23092533
• Update Time: 2025-04-20

3-Cyclopropyl-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-1,2,4-thiadiazol-5-amine
• 5-AMINO-3-CYCLOPROPYL-1,2,4-THIADIAZOLE
• SCHEMBL1080305
• AKOS005072682
• PWMKMGJWPFSQIE-UHFFFAOYSA-N
• DTXSID70630550
• GA-0244
• 762272-35-5
• BCP31617
• MFCD09865010
• EN300-132350
• (5-Amino-1,2,4-thiadiazol-3-yl)cyclopropane
• J-512368
• 3-cyclopropyl-[1,2,4]thiadiazol-5-ylamine
• AT11925
• FT-0754342
• DA-23687

• MDL： MFCD09865010
• Inchi： 1S/C5H7N3S/c6-5-7-4(8-9-5)3-1-2-3/h3H,1-2H2,(H2,6,7,8)
• InChI Key： PWMKMGJWPFSQIE-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 141.03606841g/mol
• Monoisotopic Mass: 141.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80Ų

3-Cyclopropyl-1,2,4-thiadiazol-5-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles